Cas no 306978-80-3 (2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one)

• Product Name: 2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• CAS No: 306978-80-3
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• CID: 5696476
• PubChem ID: 2768977
• Update Time: 2023-10-14

2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
• 2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a](1,3,5])triazin-4-one
• 12J-514S
• AKOS005080197
• F2543-0739
• 2-(benzylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 306978-80-3
• 2-(benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 9-methyl-2-[(phenylmethyl)thio]-
• 2-(Benzylsulfanyl)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H13N3OS/c1-11-6-5-9-18-13(11)16-14(17-15(18)19)20-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3
• InChI Key： DMOHLEINCFXYSW-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC=C(C)C2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.07793322g/mol
• Monoisotopic Mass: 283.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 430.1±38.0 °C(Predicted)
• pka: -3.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines